Cas no 2138520-63-3 (3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-amine
• CAS No: 2138520-63-3
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6587281
• PubChem ID: 165481262
• Update Time: 2025-10-31

3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-amine
• 3-methyl-1-[(oxan-4-yloxy)methyl]-1H-pyrazol-4-amine
• 2138520-63-3
• EN300-1112289

• Inchi： 1S/C10H17N3O2/c1-8-10(11)6-13(12-8)7-15-9-2-4-14-5-3-9/h6,9H,2-5,7,11H2,1H3
• InChI Key： CGKYDSQUBWOXLP-UHFFFAOYSA-N
• SMILES： O(CN1C=C(C(C)=N1)N)C1CCOCC1

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-amine

Introduction to 3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-amine (CAS No. 2138520-63-3) and Its Emerging Applications in Chemical Biology

3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-amine, identified by the CAS number 2138520-63-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative features a pyrazole core linked to an oxygenated glycosidic moiety, making it a promising candidate for further exploration in drug discovery and molecular interactions.

The compound's molecular structure, characterized by a methyl group at the 3-position of the pyrazole ring and an α-D-glucopyranosyl ether at the 1-position, provides a versatile scaffold for medicinal chemistry modifications. Such structural features are particularly intriguing for their potential to modulate biological pathways, particularly those involving enzyme inhibition and receptor binding. The pyrazole moiety is well-documented for its role in various pharmacological applications, while the glycosidic component introduces hydrophilicity, enhancing solubility and bioavailability—critical factors in drug development.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such compounds. Studies indicate that the oxygenated glycosidic side chain in 3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-amine may contribute to improved metabolic stability, a key requirement for long-term therapeutic efficacy. This aligns with current trends in drug design, where optimizing both potency and pharmacokinetic profiles is paramount.

Moreover, the pyrazole scaffold has been extensively studied for its anti-inflammatory, antimicrobial, and anticancer properties. The presence of a methyl group at the 3-position further diversifies its chemical space, allowing for selective interactions with biological targets. For instance, modifications at this position can fine-tune hydrogen bonding capabilities, which is crucial for achieving high-affinity binding to proteins such as kinases and transcription factors.

In light of these attributes, researchers have begun exploring derivatives of 3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-amine as potential inhibitors of aberrant signaling pathways implicated in chronic diseases. Preliminary in vitro assays suggest that certain analogs exhibit inhibitory activity against specific enzymes involved in cancer progression. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanism of action.

The glycosidic component of this molecule also opens avenues for exploring its role in carbohydrate-mediated interactions. Glycosides are known to participate in numerous biological processes, including cell recognition and immune responses. By integrating a pyrazole core with an α-D-glucopyranosyl ether, this compound may serve as a probe to dissect glycan-receptor interactions, which remain poorly understood despite their clinical relevance.

From a synthetic chemistry perspective, 3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-amine exemplifies the growing importance of convergent synthetic strategies in generating complex molecular architectures efficiently. The integration of heterocyclic chemistry with carbohydrate chemistry offers novel opportunities for constructing bioactive molecules with tailored properties. Advances in automated synthesis platforms have further accelerated access to libraries of such derivatives, enabling high-throughput screening programs to identify lead compounds.

Recent publications highlight the utility of this class of compounds in probing protein-glycan interactions using biophysical techniques such as NMR spectroscopy and surface plasmon resonance (SPR). The ability to modulate glycosidic linkages while maintaining core pharmacophoric elements allows researchers to systematically assess structural requirements for binding affinity and selectivity. Such studies are critical for developing drugs that target glycan-dependent processes without off-target effects.

The pharmaceutical industry's increasing reliance on structure-based drug design has positioned compounds like 3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-amine as valuable tools for generating enzyme inhibitors with high specificity. The pyrazole ring's capacity to engage hydrophobic pockets within enzymes, combined with the polar interactions provided by the oxygenated side chain, makes it an ideal scaffold for designing small-molecule modulators.

In conclusion, 3-methyl-1-(oxan-4-yloxy)methyl-1H-pyrazol-4-am ine (CAS No. 2138520-63-3) represents a compelling example of how integrating distinct chemical moieties can yield multifunctional molecules with broad therapeutic potential. Its unique structural features—combining a pyrazole core with an oxygenated glycosidic group—position it as a versatile building block for drug discovery efforts targeting inflammation, cancer, and metabolic disorders. As research progresses, this compound will likely continue to inspire innovative approaches in chemical biology and medicinal chemistry.